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Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of DL-Methionine-d4, a deuterated

isotopologue of the essential amino acid methionine. This document details its structure,

stereochemistry, physicochemical properties, and key applications in metabolic research,

particularly as a tracer for metabolic flux analysis. Detailed experimental protocols for its

synthesis and analysis are also provided to support its practical implementation in a laboratory

setting.

Structure and Stereochemistry
DL-Methionine-d4 is a synthetic form of methionine in which four hydrogen atoms have been

replaced by deuterium isotopes. The standard nomenclature for this compound is DL-

Methionine-3,3,4,4-d4, indicating that the deuterium atoms are located at the 3rd and 4th

positions of the carbon chain.

Chemical Structure:

Caption: Chemical structure of DL-Methionine-d4.

DL-Methionine is a racemic mixture, meaning it contains equal amounts of two enantiomers: D-

methionine and L-methionine. The chiral center is the alpha-carbon (Cα). The L-isomer is the

biologically active form incorporated into proteins.
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Physicochemical and Isotopic Properties
The introduction of deuterium atoms results in a higher molecular weight for DL-Methionine-d4
compared to its unlabeled counterpart. This mass shift is the basis for its use as a tracer in

mass spectrometry-based analyses.

Property Value Reference

Molecular Formula C₅H₇D₄NO₂S [1]

Molecular Weight 153.24 g/mol [1]

CAS Number 93709-61-6 [2]

Appearance White to off-white solid

Melting Point 270-273 °C (decomposes) [3]

Solubility Sparingly soluble in water [4]

Isotopic Purity Typically ≥98 atom % D

Chemical Purity Typically ≥98%

Metabolic Pathways of Methionine
DL-Methionine-d4, once administered to a biological system, participates in the same

metabolic pathways as endogenous methionine. The deuterium label allows for the tracing of

its metabolic fate. The two major pathways are the transmethylation and transsulfuration

pathways.
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Caption: Major metabolic pathways of methionine.

Experimental Protocols
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Synthesis of DL-Methionine-3,3,4,4-d4
While several methods for the deuteration of amino acids exist, a common approach involves

H/D exchange reactions catalyzed by a metal catalyst in a deuterated solvent.

Materials:

DL-Methionine

Platinum on carbon (Pt/C, 5 wt%)

Deuterium oxide (D₂O, 99.9 atom % D)

Deuterated methanol (CD₃OD)

High-pressure reactor with a Teflon liner

Celite

Procedure:

In the Teflon liner of the high-pressure reactor, combine DL-methionine (1.0 g), 5% Pt/C (0.2

g), and a solution of D₂O (20 mL) and CD₃OD (2 mL).

Seal the reactor and heat it to 150-200 °C with continuous stirring for 48-72 hours. The

optimal temperature and time should be determined empirically.

Cool the reactor to room temperature.

Filter the reaction mixture through a pad of Celite to remove the Pt/C catalyst.

Wash the Celite pad with a small amount of D₂O.

Combine the filtrate and washings and evaporate to dryness under reduced pressure to yield

crude DL-Methionine-d4.

Purification can be achieved by recrystallization from a D₂O/ethanol-d6 mixture.
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The final product should be dried under vacuum and its isotopic and chemical purity

determined by mass spectrometry and NMR.

Analysis of DL-Methionine-d4 by LC-MS/MS
This protocol outlines a method for the quantitative analysis of DL-Methionine-d4 in biological

samples, such as cell culture media or plasma.

Sample Preparation (Plasma):

To 100 µL of plasma, add an internal standard (e.g., ¹³C₅,¹⁵N-L-Methionine).

Precipitate proteins by adding 200 µL of ice-cold acetonitrile.

Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4 °C.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

Reconstitute the residue in 50 µL of the initial mobile phase.

LC-MS/MS Conditions:

LC Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is suitable for

the separation of polar analytes like amino acids.

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient: A gradient from high organic to high aqueous mobile phase.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI) mode.

MRM Transitions:

DL-Methionine-d4: Q1 (m/z 154.1) -> Q3 (e.g., m/z 108.1)

DL-Methionine (unlabeled): Q1 (m/z 150.1) -> Q3 (e.g., m/z 104.1)
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Internal Standard (¹³C₅,¹⁵N-L-Methionine): Q1 (m/z 155.1) -> Q3 (e.g., m/z 109.1)

Data Analysis: Quantification is achieved by comparing the peak area ratio of the analyte (DL-
Methionine-d4) to the internal standard against a calibration curve prepared with known

concentrations of DL-Methionine-d4.

Determination of Isotopic Enrichment
The isotopic purity of the synthesized DL-Methionine-d4 and its enrichment in biological

samples can be determined using high-resolution mass spectrometry.

Procedure:

Prepare a dilute solution of the DL-Methionine-d4 sample.

Infuse the sample directly into a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

Acquire a high-resolution mass spectrum in the region of the molecular ion.

The isotopic enrichment is calculated from the relative intensities of the monoisotopic peak

(M+0, unlabeled) and the labeled peaks (M+1, M+2, M+3, M+4).

Application in Metabolic Flux Analysis
DL-Methionine-d4 is a valuable tool for metabolic flux analysis (MFA), allowing researchers to

trace the flow of methionine through various metabolic pathways.

Metabolic Flux Analysis Workflow

Cell Culture with
DL-Methionine-d4

Harvest Cells and Media
at Different Time Points Metabolite Extraction LC-MS/MS Analysis Quantify Labeled

Metabolites Metabolic Flux Modeling

Click to download full resolution via product page

Caption: Experimental workflow for metabolic flux analysis.

Experimental Protocol for Tracer Studies in Cell Culture:
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Medium Preparation: Prepare a cell culture medium that is deficient in methionine.

Supplement this medium with a known concentration of DL-Methionine-d4.

Cell Seeding: Seed cells in multi-well plates and allow them to attach and grow in standard

complete medium.

Labeling: Replace the standard medium with the prepared DL-Methionine-d4 containing

medium. This is time point zero.

Time Course: At various time points (e.g., 0, 2, 4, 8, 12, 24 hours), harvest both the cells and

the culture medium.

Quenching and Extraction: Rapidly quench metabolic activity in the cells by washing with ice-

cold saline and then extract intracellular metabolites using a cold solvent mixture (e.g., 80%

methanol).

Sample Analysis: Analyze the cell extracts and media samples by LC-MS/MS to determine

the concentrations and isotopic enrichment of methionine and its downstream metabolites

(e.g., SAM, SAH, homocysteine, cysteine).

Flux Calculation: The rate of appearance of the deuterium label in downstream metabolites

provides a measure of the flux through the respective metabolic pathways. This data can be

used in computational models to calculate pathway fluxes.

Conclusion
DL-Methionine-d4 is a powerful and versatile tool for researchers in the life sciences. Its stable

isotope label allows for safe and accurate tracing of methionine metabolism in various

biological systems. The detailed protocols provided in this guide for its synthesis, analysis, and

application in metabolic flux analysis are intended to facilitate its adoption and use in studies

aimed at understanding the intricate roles of methionine in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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